51-36-5

3,5-Dichlorobenzoic acid

In Stock

• CAS RN:
• 51-36-5

• Formula:
• C7H4Cl2O2

• InChI:
• InChI=1S/C7H4Cl2O2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H,10,11)

• InChIKey:
• CXKCZFDUOYMOOP-UHFFFAOYSA-N

• 3,5-dichlorobenzoic acid is a chlorobenzoic acid that is benzoic acid in which the ring hydrogens at positions 3 and 5 are substituted by chloro groups. It has a role as a herbicide and a metabolite. It is a chlorobenzoic acid and a dichlorobenzene. It derives from a benzoic acid. It is a conjugate acid of a 3,5-dichlorobenzoate.

(Z)-1-(2,4-dimethoxyphenyl)-3-(2-methyl-5-nitroanilino)prop-2-en-1-one

• CAS RN:
• 5851-36-5

• Formula:
• C18H18N2O5

• InChI:
• InChI=1S/C18H18N2O5/c1-12-4-5-13(20(22)23)10-16(12)19-9-8-17(21)15-7-6-14(24-2)11-18(15)25-3/h4-11,19H,1-3H3/b9-8-

• InChIKey:
• ZVTHEHWXXJLYQM-HJWRWDBZSA-N

• (Z)-1-(2,4-dimethoxyphenyl)-3-(2-methyl-5-nitroanilino)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H18N2O5 and its molecular weight is 342.3 g/mol. The purity is usually 95%.

[(E)-[(1H-pyrrol-2-yl)methylidene]amino]thiourea

In Stock

• CAS RN:
• 5451-36-5

• Formula:
• C6H8N4S

• InChI:
• InChI=1S/C6H8N4S/c7-6(11)10-9-4-5-2-1-3-8-5/h1-4,8H,(H3,7,10,11)/b9-4+

• InChIKey:
• DYBBJPJQYIJFJO-RUDMXATFSA-N

• [(E)-[(1H-pyrrol-2-yl)methylidene]amino]thiourea is a useful research compound. Its molecular formula is C6H8N4S and its molecular weight is 168.22 g/mol. The purity is usually 95%.

4-bromo-N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide

• CAS RN:
• 5251-36-5

• Formula:
• C19H17BrN4O3S

• InChI:
• InChI=1S/C19H17BrN4O3S/c1-12-11-13(2)22-19(21-12)24-28(26,27)17-9-7-16(8-10-17)23-18(25)14-3-5-15(20)6-4-14/h3-11H,1-2H3,(H,23,25)(H,21,22,24)

• InChIKey:
• LOPQQMXYHVWKSR-UHFFFAOYSA-N

• 4-bromo-N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide is a useful research compound. Its molecular formula is C19H17BrN4O3S and its molecular weight is 461.3 g/mol. The purity is usually 95%.

Octadecanoic acid, 3-hydroxy-2-tetradecyl-, methyl ester, (2R,3R)-

• CAS RN:
• 18951-36-5

• Formula:
• C33H66O3

• InChI:
• InChI=1S/C33H66O3/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32(34)31(33(35)36-3)29-27-25-23-21-19-17-15-13-11-9-7-5-2/h31-32,34H,4-30H2,1-3H3/t31-,32-/m1/s1

• InChIKey:
• NCKLMYIJGWLHIF-ROJLCIKYSA-N

• Octadecanoic acid, 3-hydroxy-2-tetradecyl-, methyl ester, (2R,3R)-, also known as Octadecanoic acid, 3-hydroxy-2-tetradecyl-, methyl ester, (2R,3R)-, is a useful research compound. Its molecular formula is C33H66O3 and its molecular weight is 510.9 g/mol. The purity is usually 95%.

tert-Butylphenyl dichlorophosphate

• CAS RN:
• 18351-36-5

• Formula:
• C10H13Cl2O2P

• InChI:
• InChI=1S/C10H13Cl2O2P/c1-10(2,3)8-4-6-9(7-5-8)14-15(11,12)13/h4-7H,1-3H3

• InChIKey:
• LYGYPAUNHUFEHM-UHFFFAOYSA-N

• Tert-Butylphenyl dichlorophosphate, also known as Tert-Butylphenyl dichlorophosphate, is a useful research compound. Its molecular formula is C10H13Cl2O2P and its molecular weight is 267.09 g/mol. The purity is usually 95%.

4-(4-Methoxyphenyl)-5-methyl-1,3-thiazol-2-amine hydrobromide

In Stock

• CAS RN:
• 479351-36-5

• Formula:
• C11H13BrN2OS

• InChI:
• InChI=1S/C11H12N2OS.BrH/c1-7-10(13-11(12)15-7)8-3-5-9(14-2)6-4-8;/h3-6H,1-2H3,(H2,12,13);1H

• InChIKey:
• UNSMPQMHVZALGG-UHFFFAOYSA-N

• 4-(4-Methoxyphenyl)-5-methyl-1,3-thiazol-2-amine hydrobromide is a useful research compound. Its molecular formula is C11H13BrN2OS and its molecular weight is 301.2. The purity is usually 95%.

3-(3-Chloro-5-fluorophenyl)-3',4'-dichloropropiophenone

In Stock

• CAS RN:
• 898751-36-5

• Formula:
• C15H10Cl3FO

• InChI:
• InChI=1S/C15H10Cl3FO/c16-11-5-9(6-12(19)8-11)1-4-15(20)10-2-3-13(17)14(18)7-10/h2-3,5-8H,1,4H2

• InChIKey:
• HOHJDVXGGVEKQL-UHFFFAOYSA-N

• 3-(3-Chloro-5-fluorophenyl)-3',4'-dichloropropiophenone is a useful research compound. Its molecular formula is C15H10Cl3FO and its molecular weight is 331.6 g/mol. The purity is usually 95%.

Ethyl 5-[(2-methyl-3-nitrobenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-36-5

• Formula:
• C24H17F3N4O6S

• InChI:
• InChI=1S/C24H17F3N4O6S/c1-3-37-23(34)19-16-11-38-21(28-20(32)15-5-4-6-17(12(15)2)31(35)36)18(16)22(33)30(29-19)14-9-7-13(8-10-14)24(25,26)27/h4-11H,3H2,1-2H3,(H,28,32)

• InChIKey:
• LKTOQBLZBPWLJX-UHFFFAOYSA-N

• Ethyl 5-[(2-methyl-3-nitrobenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H17F3N4O6S and its molecular weight is 546.48. The purity is usually 95%.

2-[(4-Fluorophenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893951-36-5

• Formula:
• C22H20FN5O3

• InChI:
• InChI=1S/C22H20FN5O3/c1-25-19-18(20(29)28(22(25)30)13-14-3-5-15(23)6-4-14)27-12-11-26(21(27)24-19)16-7-9-17(31-2)10-8-16/h3-10H,11-13H2,1-2H3

• InChIKey:
• CAHPPIYCMOXQEX-UHFFFAOYSA-N

• 2-[(4-Fluorophenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C22H20FN5O3 and its molecular weight is 421.432. The purity is usually 95%.

2-amino-3-(2,5-dichlorophenyl)propanoic Acid

Usually In Stock

• CAS RN:
• 110351-36-5

• Formula:
• C9H9Cl2NO2

• InChI:
• InChI=1S/C9H9Cl2NO2/c10-6-1-2-7(11)5(3-6)4-8(12)9(13)14/h1-3,8H,4,12H2,(H,13,14)

• InChIKey:
• SDKIMTATYJGPBJ-UHFFFAOYSA-N

• 2-amino-3-(2,5-dichlorophenyl)propanoic Acid is a useful research compound. Its molecular formula is C9H9Cl2NO2 and its molecular weight is 234.08 g/mol. The purity is usually 95%.

1-(3-Bromobenzo[B]furan-2-ylsulfonyl)hydantoin

In Stock

• CAS RN:
• 128851-36-5

• Formula:
• C11H7BrN2O5S

• InChI:
• InChI=1S/C11H7BrN2O5S/c12-9-6-3-1-2-4-7(6)19-10(9)20(17,18)14-5-8(15)13-11(14)16/h1-4H,5H2,(H,13,15,16)

• InChIKey:
• ZJSUDHQFSBHLDV-UHFFFAOYSA-N

• M 16209 has been found to be an antidiabetic agent due to amelioration of insulin resistance in peripheral tissues.

ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate

Usually In Stock

• CAS RN:
• 1006951-36-5

• Formula:
• C9H13N3O4

• InChI:
• InChI=1S/C9H13N3O4/c1-4-16-9(13)7(3)11-6(2)5-8(10-11)12(14)15/h5,7H,4H2,1-3H3

• InChIKey:
• PFQXEXHEZQITFU-UHFFFAOYSA-N

• Ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate is a useful research compound. Its molecular formula is C9H13N3O4 and its molecular weight is 227.22. The purity is usually 95%.

2-amino-N-benzyl-N-butylacetamide

In Stock

• CAS RN:
• 1899251-36-5

• Formula:
• C13H20N2O

• InChI:
• InChI=1S/C13H20N2O/c1-2-3-9-15(13(16)10-14)11-12-7-5-4-6-8-12/h4-8H,2-3,9-11,14H2,1H3

• InChIKey:
• AWODXWGXAMOEHS-UHFFFAOYSA-N

• 2-amino-N-benzyl-N-butylacetamide is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.31 g/mol. The purity is usually 95%.

4-Chloro-5-fluoro-2-hydroxybenzaldehyde

In Stock

• CAS RN:
• 1205551-36-5

• Formula:
• C7H4ClFO2

• InChI:
• InChI=1S/C7H4ClFO2/c8-5-2-7(11)4(3-10)1-6(5)9/h1-3,11H

• InChIKey:
• IDTOALDXDPGKRJ-UHFFFAOYSA-N

• 4-Chloro-5-fluoro-2-hydroxybenzaldehyde is a useful research compound. Its molecular formula is C7H4ClFO2 and its molecular weight is 174.56. The purity is usually 95%.

(E)-3-(2-furyl)-N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-2-propenamide

In Stock

• CAS RN:
• 1776051-36-5

• Formula:
• C17H14N6O3

• InChI:
• InChI=1S/C17H14N6O3/c1-11-19-17(26-22-11)12-6-7-23-14(9-12)20-21-15(23)10-18-16(24)5-4-13-3-2-8-25-13/h2-9H,10H2,1H3,(H,18,24)/b5-4+

• InChIKey:
• GOTUVTLDXNCDNZ-SNAWJCMRSA-N

• (E)-3-(2-furyl)-N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-2-propenamide is a useful research compound. Its molecular formula is C17H14N6O3 and its molecular weight is 350.338. The purity is usually 95%.

6-[4-(7-fluoroquinazolin-4-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine

In Stock

• CAS RN:
• 2549051-36-5

• Formula:
• C18H20FN7

• InChI:
• InChI=1S/C18H20FN7/c1-24(2)16-10-17(22-12-21-16)25-5-7-26(8-6-25)18-14-4-3-13(19)9-15(14)20-11-23-18/h3-4,9-12H,5-8H2,1-2H3

• InChIKey:
• YBZRNVUMUYZRRD-UHFFFAOYSA-N

• 6-[4-(7-fluoroquinazolin-4-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine is a useful research compound. Its molecular formula is C18H20FN7 and its molecular weight is 353.4 g/mol. The purity is usually 95%.

N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-4-ethylbenzenesulfonamide

In Stock

• CAS RN:
• 1797251-36-5

• Formula:
• C15H20N4O2S

• InChI:
• InChI=1S/C15H20N4O2S/c1-4-12-5-7-13(8-6-12)22(20,21)17-11-14-16-10-9-15(18-14)19(2)3/h5-10,17H,4,11H2,1-3H3

• InChIKey:
• OMPJHINUEDDAQL-UHFFFAOYSA-N

• N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-4-ethylbenzenesulfonamide is a useful research compound. Its molecular formula is C15H20N4O2S and its molecular weight is 320.41. The purity is usually 95%.

2-[[1-(5-Methylpyrazine-2-carbonyl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile

Usually In Stock

• CAS RN:
• 2379951-36-5

• Formula:
• C18H19N5O2

• InChI:
• InChI=1S/C18H19N5O2/c1-13-10-22-16(11-21-13)18(24)23-6-3-14(4-7-23)12-25-17-8-15(9-19)2-5-20-17/h2,5,8,10-11,14H,3-4,6-7,12H2,1H3

• InChIKey:
• YNIWBOZLRYTAFR-UHFFFAOYSA-N

• 2-[[1-(5-Methylpyrazine-2-carbonyl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C18H19N5O2 and its molecular weight is 337.383. The purity is usually 95%.